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Compound of Interest

Compound Name: Ferrous gluconate dihydrate

Cat. No.: B1197025 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ferrous gluconate dihydrate (C₁₂H₂₂FeO₁₄·2H₂O) is a widely utilized iron (II) salt in

pharmaceutical formulations and nutritional supplements for the prevention and treatment of

iron-deficiency anemia.[1][2][3] The accurate and precise preparation of standard solutions of

this compound is fundamental for quality control assays, formulation development, and various

research applications. This document provides a comprehensive guide to the preparation of a

standard solution of ferrous gluconate dihydrate, including detailed protocols for preparation

and concentration verification, along with essential data presentation formats.

Chemical and Physical Properties
A thorough understanding of the properties of ferrous gluconate dihydrate is crucial for its

proper handling and the preparation of stable and accurate standard solutions.
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Property Value

Molecular Formula C₁₂H₂₂FeO₁₄·2H₂O[4][5][6]

Molecular Weight 482.17 g/mol [2][4][6]

Appearance
Yellowish-grey or pale greenish-yellow fine

powder or granules.

Solubility
Soluble in water, with solubility increasing with

heat.[5][7] Practically insoluble in ethanol.[7]

Stability

Aqueous solutions are sensitive to light and

oxidation.[8][9] The solid form is stable in air. It

is recommended to store in a cool, dry, and dark

place.[10]

Experimental Protocols
Preparation of a 1000 ppm Iron (Fe²⁺) Standard Solution
This protocol outlines the procedure for preparing a 1000 parts per million (ppm) standard

solution of iron from ferrous gluconate dihydrate.

Materials and Equipment:

Ferrous gluconate dihydrate (USP/FCC grade)

Deionized or distilled water

Hydrochloric acid (HCl), concentrated

Analytical balance (± 0.0001 g)

1000 mL Class A volumetric flask

Beakers

Magnetic stirrer and stir bar
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Weighing paper/boat

Pipettes

Amber glass storage bottle

Protocol:

Calculate the required mass of ferrous gluconate dihydrate:

The molar mass of ferrous gluconate dihydrate is 482.17 g/mol .

The atomic mass of iron (Fe) is 55.845 g/mol .

The mass percentage of iron in ferrous gluconate dihydrate is (55.845 / 482.17) × 100%

≈ 11.58%.

To prepare 1 L of a 1000 ppm (1000 mg/L) Fe²⁺ solution, the required mass of ferrous
gluconate dihydrate is: (1000 mg Fe/L) / 0.1158 ≈ 8635.6 mg/L or 8.6356 g/L.

Weighing: Accurately weigh approximately 8.636 g of ferrous gluconate dihydrate. Record

the exact mass.

Dissolution:

Transfer the weighed ferrous gluconate dihydrate to a 1000 mL beaker containing

approximately 500 mL of deionized water.

Add a magnetic stir bar and place the beaker on a magnetic stirrer.

To aid dissolution and prevent the oxidation of ferrous (Fe²⁺) to ferric (Fe³⁺) iron, add

approximately 2 mL of concentrated hydrochloric acid to the solution.

Stir until the solid is completely dissolved. Gentle heating can be applied to expedite

dissolution, but do not boil the solution.[5]

Final Dilution:
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Quantitatively transfer the dissolved solution into a 1000 mL Class A volumetric flask.

Rinse the beaker several times with small volumes of deionized water and add the

rinsings to the volumetric flask.

Dilute the solution to the calibration mark with deionized water.

Stopper the flask and invert it multiple times to ensure homogeneity.

Storage: Transfer the prepared standard solution to a clean, properly labeled amber glass

bottle to protect it from light.[8] Store in a cool, dark place. For optimal accuracy, it is

recommended to prepare the solution fresh.

Workflow for Standard Solution Preparation

Standard Solution Preparation Workflow

Calculate Mass of
Ferrous Gluconate Dihydrate

Accurately Weigh
the Compound

Dissolve in Acidified
Deionized Water

Quantitatively Transfer to
Volumetric Flask Dilute to Final Volume Homogenize Solution Store in Amber Bottle

Click to download full resolution via product page

Caption: A stepwise workflow for the preparation of a ferrous gluconate dihydrate standard

solution.

Concentration Verification by Redox Titration
The concentration of the prepared ferrous gluconate solution should be verified using a primary

standard. A common method is redox titration with a standardized potassium permanganate

(KMnO₄) solution.[11][12][13]

Materials and Equipment:

Prepared ferrous gluconate solution

Standardized ~0.02 M potassium permanganate (KMnO₄) solution
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Sulfuric acid (H₂SO₄), 1 M

50 mL burette, Class A

250 mL Erlenmeyer flasks

25 mL pipette, Class A

Protocol:

Preparation of the Analyte:

Pipette 25.00 mL of the prepared ferrous gluconate solution into a 250 mL Erlenmeyer

flask.

Add 25 mL of 1 M sulfuric acid to the flask to ensure the reaction proceeds under acidic

conditions.[13][14]

Titration:

Rinse and fill the burette with the standardized ~0.02 M KMnO₄ solution. Record the initial

volume.

Titrate the acidified ferrous gluconate solution with the KMnO₄ solution while continuously

swirling the flask.

The purple permanganate ion (MnO₄⁻) acts as its own indicator.[14] The endpoint is

reached when a faint, persistent pink color is observed in the solution.[13][14][15]

Record the final burette volume.

Repeat the titration at least two more times to ensure reproducibility.

Calculation:

The balanced net ionic equation for the reaction is: MnO₄⁻(aq) + 5Fe²⁺(aq) + 8H⁺(aq) →

Mn²⁺(aq) + 5Fe³⁺(aq) + 4H₂O(l)[13]
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The stoichiometric ratio of MnO₄⁻ to Fe²⁺ is 1:5.[13][14]

Calculate the molarity of the Fe²⁺ solution using the following equation: MFe²⁺ = (

MKMnO₄ × VKMnO₄ × 5) / VFe²⁺

Convert the molarity to ppm (mg/L): Concentration (ppm) = MFe²⁺ × 55.845 g/mol × 1000

mg/g

Logical Relationship for Titration Calculation

Titration Calculation Logic

Molarity of KMnO4
(M_KMnO4)

Moles of KMnO4 =
M_KMnO4 * V_KMnO4

Volume of KMnO4
(V_KMnO4)

Volume of Fe2+ Solution
(V_Fe)

Molarity of Fe2+ =
Moles of Fe2+ / V_Fe

Moles of Fe2+ =
Moles of KMnO4 * 5

Concentration (ppm) =
M_Fe * 55.845 * 1000

Click to download full resolution via product page

Caption: The logical flow for calculating the concentration of the ferrous gluconate solution from

titration data.
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Data Presentation
All quantitative data should be recorded in a structured format to ensure clarity and facilitate

comparisons.

Table 1: Preparation of Ferrous Gluconate Dihydrate Standard Solution

Parameter Value

Target Fe²⁺ Concentration (ppm) 1000

Calculated Mass of Ferrous Gluconate

Dihydrate (g)
8.636

Actual Weighed Mass (g)

Final Volume (mL) 1000

Theoretical Fe²⁺ Concentration (ppm)

Table 2: Titration Data for Standardization

Titration Run
Volume of Fe²⁺
Solution (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
KMnO₄ Used
(mL)

1 25.00

2 25.00

3 25.00

Average

Table 3: Calculated Concentration of the Standard Solution
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Parameter Value

Molarity of Standard KMnO₄ (mol/L)

Average Volume of KMnO₄ Used (mL)

Calculated Molarity of Fe²⁺ (mol/L)

Calculated Fe²⁺ Concentration (ppm)

Relative Error (%)

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including safety goggles, a

lab coat, and gloves, when handling chemicals.[16][17][18][19]

Handle concentrated hydrochloric acid in a well-ventilated area or a chemical fume hood.

Ferrous gluconate may be toxic if ingested in large quantities.[1]

Dispose of all chemical waste in accordance with institutional and local environmental

regulations.[18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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